Cas no 20968-04-1 (bis(4-chlorophenyl)acetonitrile)

Bis(4-chlorophenyl)acetonitrile is a chlorinated aromatic nitrile compound with the molecular formula C₁₄H₉Cl₂N. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two para-chlorophenyl groups enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound’s crystalline form facilitates precise handling and storage. Bis(4-chlorophenyl)acetonitrile is widely utilized in research and industrial settings due to its reliable reactivity and compatibility with diverse reaction conditions.

bis(4-chlorophenyl)acetonitrile structure

20968-04-1 structure

Product Name:bis(4-chlorophenyl)acetonitrile

CAS No:20968-04-1

MF:C₁₄H₉Cl₂N

MW:262.133961439133

MDL:MFCD19303617

CID:1397243

PubChem ID:8806

Update Time:2025-05-20

bis(4-chlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- bis(4-chlorophenyl)acetonitrile
- Benzeneacetonitrile, 4-chloro-alpha-(4-chlorophenyl)-
- BIS(P-CHLOROPHENYL)ACETONITRILE
- 2,2-bis(4-chlorophenyl)acetonitrile
- DTXSID80175144
- BS-15940
- FOWHYJUXPOOLJN-UHFFFAOYSA-N
- Bis(p-chlorophenyl)acetonitrile, 95%
- AKOS022507371
- SCHEMBL7825067
- 2,2-bis(4-chlorophenyl)-acetonitrile
- p,p'-Ddcn
- CS-0163191
- MFCD19303617
- Benzeneacetonitrile, 4-chloro-.alpha.-(4-chlorophenyl)-
- 20968-04-1
- DTXCID8097635
- MDL： MFCD19303617
- Inchi： 1S/C14H9Cl2N/c15-12-5-1-10(2-6-12)14(9-17)11-3-7-13(16)8-4-11/h1-8,14H
- InChI Key： FOWHYJUXPOOLJN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C#N)C1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 261.01137
Monoisotopic Mass: 261.0112047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

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